Cas no 34969-65-8 (trans-1,2-dibromocyclooctane)

trans-1,2-dibromocyclooctane structure
trans-1,2-dibromocyclooctane structure
Product Name:trans-1,2-dibromocyclooctane
CAS No:34969-65-8
MF:C8H14Br2
MW:270.004761219025
CID:919744
PubChem ID:141538
Update Time:2025-04-19

trans-1,2-dibromocyclooctane Chemical and Physical Properties

Names and Identifiers

    • trans-1,2-dibromocyclooctane
    • (+-)-1r,2t-Dibrom-cyclooctan
    • (+-)-1r,2t-dibromo-cyclooctane
    • (E)-2-Cyclononen-1-ol
    • 2-Cyclononen-1-ol
    • 2-Cyclononen-1-ol, (E)-
    • AGN-PC-00LJBV
    • CTK1E0085
    • E-Cyclonon-2-en-1-ol
    • trans-1,2-Dibromcyclooctan
    • trans-1,2-Dibrom-cyclooctan
    • trans-Cyclonon-2-enol
    • trans-cyclooctane dibromide
    • Cyclooctane,2-dibromo-
    • Cyclooctane, 1,2-dibromo-
    • NSC138602
    • SCHEMBL12079166
    • NCIOpen2_005478
    • 1,2-Dibromocyclooctane
    • 34969-65-8
    • 1,2-DIBROMO-CYCLOOCTANE
    • DTXSID20952395
    • NSC 138602
    • DS-000321
    • NSC-138602
    • 29974-69-4
    • NSC 91725
    • AKOS024323202
    • CYCLOOCTANE,1,2-DIBROMO-
    • Inchi: 1S/C8H14Br2/c9-7-5-3-1-2-4-6-8(7)10/h7-8H,1-6H2
    • InChI Key: BOESCCYXMLOHNO-UHFFFAOYSA-N
    • SMILES: BrC1CCCCCCC1Br

Computed Properties

  • Exact Mass: 267.94622
  • Monoisotopic Mass: 267.946
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 81.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.582
  • Boiling Point: 261.8°C at 760 mmHg
  • Flash Point: 125°C
  • Refractive Index: 1.527
  • PSA: 0
  • LogP: 3.86760
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